Cas no 916513-78-5 ((2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid)

• Product Name: (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid
• CAS No: 916513-78-5
• MF: C₇H₁₃NO₄S
• MW: 207.25
• CID: 5294450
• PubChem ID: 96616788
• Update Time: 2026-03-10

(2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid
• (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid

• Inchi： 1S/C7H15NO4S/c8-6(7(9)10)5-1-3-13(11,12)4-2-5/h5-6,11-12H,1-4,8H2,(H,9,10)/p-2/t6-/m0/s1
• InChI Key： MZIWGZNUWHEAPF-LURJTMIESA-L
• SMILES： C(O)(=O)[C@@H](N)C1CCS([O-])([O-])CC1

Additional information on (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid

Introduction to (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic Acid (CAS No. 916513-78-5)

Compound (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid, identified by its CAS number 916513-78-5, is a significant molecule in the field of chemical and biomedical research. This compound belongs to a class of sulfur-containing heterocycles, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a dioxothianyl group, make it a promising candidate for further exploration in medicinal chemistry.

The stereochemistry of (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid is crucial for its biological activity. The (S)-configuration at the chiral center imparts specific interactions with biological targets, which can influence its efficacy and selectivity. Recent studies have highlighted the importance of stereoselective synthesis in developing novel therapeutic agents, and this compound exemplifies the significance of maintaining precise stereochemical integrity throughout the synthetic process.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of molecules like (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid. Molecular modeling techniques have been employed to understand how the dioxothianyl group interacts with biological targets at the molecular level. These studies have revealed that the sulfur atoms in the dioxothianyl moiety can form stable hydrogen bonds and hydrophobic interactions with key residues in protein binding pockets, suggesting its potential as a scaffold for drug design.

The synthesis of (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid presents unique challenges due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies, such as asymmetric catalysis and flow chemistry, have provided more efficient and sustainable approaches for producing this compound. These advancements not only improve the scalability of synthesis but also enhance the overall quality of the final product.

In vitro studies have demonstrated that (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid exhibits promising biological activity across various therapeutic areas. For instance, preliminary research suggests that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural motif has been explored as a potential inhibitor of certain enzymes implicated in metabolic disorders. These findings underscore the compound's versatility and highlight its potential as a lead molecule for further drug development.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. The dioxothianyl group in (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid contributes to its unique chemical properties and biological interactions. Sulfur atoms are known to participate in various chemical reactions and can form stable bonds with biological targets, making them valuable in designing molecules with enhanced binding affinity and selectivity. The growing interest in sulfur-based compounds is driven by their ability to exhibit a wide range of biological activities while maintaining structural diversity.

Future research directions for (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid include exploring its potential in preclinical studies and evaluating its safety and efficacy profile. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and identify new applications for this compound.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid. As demand for specialized compounds grows, there is an increasing need for robust synthetic routes that ensure consistency and reproducibility. Industrial-scale production requires not only efficient synthetic methodologies but also stringent quality control measures to meet regulatory standards. Advances in process optimization and analytical techniques are critical for fulfilling these demands.

The environmental impact of chemical synthesis is another important consideration when developing new compounds like (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid. Sustainable practices should be integrated into synthetic strategies to minimize waste generation and reduce energy consumption. Green chemistry principles encourage the use of renewable feedstocks, catalytic processes, and solvent-free reactions to create more environmentally friendly synthetic routes. Implementing these practices not only benefits the environment but also enhances economic viability by reducing costs associated with waste disposal and energy use.

In conclusion, (cas no916513-78)-amino-thiophene₄>ic^o₃>ic ac^e_{>ic ac}>id> exhibits remarkable potential as a therapeutic agent due to its unique structural features and biological activities. Ongoing research efforts aimed at understanding its mechanisms of action and optimizing its synthetic pathways will further solidify its role in pharmaceutical development. As our understanding of chemical biology continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing complex diseases and improving patient outcomes.